Cas no 21909-45-5 (1-benzyl-2,3-dihydroindol-5-amine)

1-benzyl-2,3-dihydroindol-5-amine structure
21909-45-5 structure
Product Name:1-benzyl-2,3-dihydroindol-5-amine
CAS No:21909-45-5
MF:C15H16N2
MW:224.300943374634
CID:1404929
PubChem ID:43189445
Update Time:2025-04-20

1-benzyl-2,3-dihydroindol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-2,3-dihydroindol-5-amine
    • 1-Benzyl-5-amino-indolin
    • AC1Q52DE
    • 5-Amino-1-benzylindolin
    • AG-B-81899
    • SureCN7476041
    • 5-Amino-1-benzylindoline
    • 1-benzyl-2,3-dihydro-1H-indol-5-ylamine
    • EN300-53328
    • 1-benzyl-2,3-dihydro-1H-indol-5-amine
    • 1-benzyl-2,3-dihydro-indol-5-ylamine
    • 1-benzylindolin-5-amine
    • 1H-INDOL-5-AMINE,2,3-DIHYDRO-1-(PHENYLMETHYL)-
    • SCHEMBL7476041
    • AKOS000223912
    • DA-29720
    • 21909-45-5
    • DTXSID30655704
    • MDL: MFCD11137603
    • Inchi: 1S/C15H16N2/c16-14-6-7-15-13(10-14)8-9-17(15)11-12-4-2-1-3-5-12/h1-7,10H,8-9,11,16H2
    • InChI Key: RXWRAZGLVOCTDG-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C2C=CC(=CC=2CC1)N

Computed Properties

  • Exact Mass: 224.131348519g/mol
  • Monoisotopic Mass: 224.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.3Ų

1-benzyl-2,3-dihydroindol-5-amine Pricemore >>

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EN300-53328-1.0g
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